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Compound of Interest

Compound Name: Anticancer agent 217

Cat. No.: B12367272 Get Quote

A comprehensive analysis of the available data on the potential anticancer agent identified by

PubChem Compound Identifier (CID) 171714305 is currently unavailable. Initial searches for

this specific identifier in the PubChem database and broader scientific literature have not

yielded a corresponding chemical entity.

This technical guide is intended for researchers, scientists, and drug development

professionals. However, without a valid PubChem CID, it is not possible to retrieve the

necessary chemical, biological, and experimental data to fulfill the core requirements of an in-

depth analysis.

The PubChem database is a public repository of information on chemical substances and their

biological activities, maintained by the National Center for Biotechnology Information (NCBI), a

division of the National Library of Medicine at the U.S. National Institutes of Health. Each

compound in the database is assigned a unique PubChem CID, which serves as a stable and

direct identifier for that specific chemical structure.

The inability to locate data associated with PubChem CID 171714305 suggests one of the

following possibilities:

The provided PubChem CID is incorrect. There may be a typographical error in the identifier.

The compound has not been deposited into the PubChem database. While PubChem is a

vast repository, it is not exhaustive of all known chemical compounds.
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The compound was previously in the database but has since been removed or superseded.

This is a less common scenario.

To proceed with a comprehensive analysis of a potential anticancer agent, a valid and existing

PubChem CID is the critical starting point. Once a correct identifier is provided, a thorough

investigation can be conducted to gather and present the following types of information, as

originally requested:

Compound Identification: Including IUPAC name, synonyms, molecular formula, and

structure.

Physicochemical Properties: Such as molecular weight, logP, and hydrogen bond

donor/acceptor counts.

Bioactivity Data: Summarizing any reported anticancer activity, such as IC50 or GI50 values

against various cancer cell lines. This data would be presented in structured tables for clear

comparison.

Mechanism of Action: Detailing the known or proposed mechanisms by which the compound

exerts its anticancer effects. This could involve the inhibition of specific enzymes, modulation

of signaling pathways, or induction of apoptosis.

Experimental Protocols: Providing detailed methodologies for key experiments that have

been conducted to evaluate the compound's efficacy and mechanism of action.

Signaling Pathway and Workflow Visualizations: Creating diagrams using Graphviz (DOT

language) to illustrate relevant signaling pathways, experimental workflows, or logical

relationships based on the available data.

Recommendation for Further Action:

Researchers, scientists, and drug development professionals who are interested in a specific

anticancer agent are strongly encouraged to verify the PubChem CID. If the intended

compound is known by other identifiers, such as a common name, trade name, or CAS registry

number, these can be used to search the PubChem database and identify the correct CID.
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Upon successful identification of the compound and its associated data, a comprehensive

technical guide can be developed to support ongoing research and development efforts in the

field of oncology.

To cite this document: BenchChem. [Technical Guide on Anticancer Agent 217: PubChem
CID 171714305]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367272#anticancer-agent-217-pubchem-cid-
171714305-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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